4-(4-Methoxyphenyl)cyclohexanone
Cat. No. B1589243
Key on ui cas rn:
5309-16-0
M. Wt: 204.26 g/mol
InChI Key: ZMMQLFXRGHSTSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06884774B2
Procedure details
A solution of 4-(4-hydroxyphenyl)cyclohexanone (5 g) and iodomethane (0.828 ml) in N,N-dimethylformamide (50 ml) was treated with potassium carbonate (4.36 g) at room temperature for 28 hours. Water was poured into the reaction mixture. And the resulting precipitate was collected by filtration and washed with isopropanol and diisopropyl ether to give 4-(4-methoxyphenyl)cyclohexanone (6.815 g).
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:7]=[CH:6][C:5]([CH:8]2[CH2:13][CH2:12][C:11](=[O:14])[CH2:10][CH2:9]2)=[CH:4][CH:3]=1.IC.[C:17](=O)([O-])[O-].[K+].[K+].O>CN(C)C=O>[CH3:17][O:1][C:2]1[CH:3]=[CH:4][C:5]([CH:8]2[CH2:9][CH2:10][C:11](=[O:14])[CH2:12][CH2:13]2)=[CH:6][CH:7]=1 |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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OC1=CC=C(C=C1)C1CCC(CC1)=O
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Name
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Quantity
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0.828 mL
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Type
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reactant
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Smiles
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IC
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Name
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Quantity
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4.36 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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And the resulting precipitate was collected by filtration
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WASH
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Type
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WASH
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Details
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washed with isopropanol and diisopropyl ether
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC1=CC=C(C=C1)C1CCC(CC1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.815 g | |
| YIELD: CALCULATEDPERCENTYIELD | 126.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
